Cas no 2229591-15-3 (methyl 3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoate)

Methyl 3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoate is a fluorinated aromatic ester with a hydroxyl-functionalized propanoate side chain. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in the construction of complex molecular frameworks. The presence of both electron-withdrawing (fluoro) and electron-donating (methoxy) substituents on the phenyl ring enhances its utility in regioselective transformations. The β-hydroxy ester moiety facilitates further derivatization, including cyclization or reduction reactions. Its structural features make it a valuable intermediate for pharmaceutical and agrochemical applications, where precise functional group manipulation is required. The compound exhibits moderate stability under standard conditions, allowing for straightforward handling in laboratory settings.
methyl 3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoate structure
2229591-15-3 structure
Product Name:methyl 3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoate
CAS No:2229591-15-3
MF:C12H15FO4
MW:242.243507623672
CID:6318476
PubChem ID:165697363
Update Time:2025-05-21

methyl 3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoate
    • EN300-1760910
    • 2229591-15-3
    • Inchi: 1S/C12H15FO4/c1-7-4-11(16-2)8(5-9(7)13)10(14)6-12(15)17-3/h4-5,10,14H,6H2,1-3H3
    • InChI Key: HZJRVTZGDRNIGW-UHFFFAOYSA-N
    • SMILES: FC1C(C)=CC(=C(C=1)C(CC(=O)OC)O)OC

Computed Properties

  • Exact Mass: 242.09543712g/mol
  • Monoisotopic Mass: 242.09543712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.8Ų

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Additional information on methyl 3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoate

Comprehensive Overview of Methyl 3-(5-Fluoro-2-Methoxy-4-Methylphenyl)-3-Hydroxypropanoate (CAS No. 2229591-15-3)

In the realm of fine chemicals and pharmaceutical intermediates, methyl 3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoate (CAS No. 2229591-15-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its fluoro and methoxy substituents, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its hydroxypropanoate moiety further enhances its versatility in organic synthesis, making it a valuable building block for drug discovery and material science.

The growing demand for fluorinated compounds in medicinal chemistry has propelled the relevance of CAS No. 2229591-15-3. Fluorination is a key strategy to improve the metabolic stability and bioavailability of drug candidates, aligning with current trends in precision medicine and targeted therapies. Researchers frequently search for "fluoro-phenyl derivatives in drug design" or "methoxy-containing intermediates for pharmaceuticals," highlighting the compound's alignment with industry needs. Its potential role in kinase inhibitors or anti-inflammatory agents is also under investigation, reflecting broader interest in small-molecule therapeutics.

From a synthetic perspective, the hydroxypropanoate ester group in this compound offers reactivity for further functionalization, such as ester hydrolysis or reduction to yield valuable diols. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in computational chemistry and AI-driven molecular design. Queries like "optimizing ester derivatives for drug delivery" or "green synthesis of fluorinated aromatics" resonate with the compound's utility in sustainable chemistry initiatives.

Analytical characterization of methyl 3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoate typically involves advanced techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods address common questions about "how to validate fluorinated compound purity" or "spectroscopic differentiation of positional isomers," which are critical for quality control in API manufacturing. The compound's logP and solubility profiles are also frequently evaluated, catering to searches on "improving drug-like properties of intermediates."

In material science, the methoxy-methylphenyl scaffold of CAS No. 2229591-15-3 may contribute to the development of liquid crystals or photoactive polymers, areas gaining traction due to advancements in flexible electronics. The integration of fluorine atoms into such materials often enhances thermal stability and optical performance, addressing search trends like "fluorinated monomers for high-performance materials."

Regulatory and safety assessments of this compound emphasize its compliance with REACH and other chemical regulations, a priority for manufacturers navigating "sustainable chemical production" demands. While not classified as hazardous, proper handling protocols for hydroxypropanoate esters are often discussed in forums focused on laboratory best practices.

In conclusion, methyl 3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoate represents a multifaceted intermediate with cross-disciplinary relevance. Its alignment with drug discovery, green chemistry, and advanced materials positions it as a compound of enduring interest, reflected in both academic literature and industrial applications.

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